(S)-2-(Acetylthio)-4-methylpentanoic acid

• IUPAC Name: (2S)-2-acetylsulfanyl-4-methylpentanoic acid
• InChI: InChI=1S/C8H14O3S/c1-5(2)4-7(8(10)11)12-6(3)9/h5,7H,4H2,1-3H3,(H,10,11)/t7-/m0/s1
• InChI Key: JBFQRXOFTJJNEV-ZETCQYMHSA-N
• Canonical SMILES: CC(C)CC(C(=O)O)SC(=O)C
• Isomeric SMILES: CC(C)C[C@@H](C(=O)O)SC(=O)C
• Molecular Formula: C8H14O3S
• DSSTOX Substance ID: DTXSID90561079
• Molecular Weight: 190.26 g/mol
• CAS RN: 122999-39-7

Description

(S)-2-(Acetylthio)-4-methylpentanoic acid is a useful research compound. Its molecular formula is C8H14O3S and its molecular weight is 190.26 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Enhancer for Cell Differentiation in Acute Promyelocytic Leukemia : A compound structurally related to (S)-2-(Acetylthio)-4-methylpentanoic acid, 2-{[(3,4-Dichlorophenyl) acetyl]amino}-3-methylpentanoic acid (M4), has been identified as an enhancer for all-trans retinoic acid (ATRA)-induced differentiation in HL-60 cells, a model for acute promyelocytic leukemia. It effectively reduces the concentrations of both chemicals needed to induce complete differentiation and has a significant impact on cell cycle regulation and differentiation-related proteins (Chen et al., 2009).

• Safety Assessment for Use in Fragrances : 4-Methylpentanoic acid, a compound closely related to (S)-2-(Acetylthio)-4-methylpentanoic acid, has undergone extensive safety assessment for its use as a fragrance ingredient. It has been evaluated for genotoxicity, repeated dose toxicity, reproductive toxicity, and other safety parameters, indicating its potential applicability in cosmetic and fragrance products (Api et al., 2020).

• Spasmolytic Activity in Medicinal Chemistry : Derivatives of eucalyptanoic acid, which shares structural similarities with (S)-2-(Acetylthio)-4-methylpentanoic acid, have demonstrated significant spasmolytic activity. This highlights its potential application in the development of new medicinal compounds for treating spasms (Begum et al., 2002).

• Thermodynamic Studies in Aqueous Solutions : Studies on similar compounds, such as (2S)-2-[(2-Aminoacetyl)amino]-4-methylpentanoic acid, have focused on their volumetric and conductometric behavior in aqueous solutions, providing valuable insights for their application in chemical and pharmaceutical formulations (Yan et al., 2010).

• Antibacterial Properties : Certain derivatives, like 3-(dodecanoyloxy)-2-(isobutyryloxy)-4-methylpentanoic acid, exhibit strong antibacterial activity, particularly against Gram-positive bacteria. This suggests potential applications in developing new antibacterial agents (Kim et al., 2012).